Cas no 590401-48-2 (Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-)

• Product Name: Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-
• CAS No: 590401-48-2
• MF: C₁₃H₁₅BO₄
• MW: 246.066804170609
• CID: 340059
• PubChem ID: 11288055
• Update Time: 2025-04-19

Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-
• (1,4-dimethoxy-3-methylnaphthalen-2-yl)boronic acid
• 590401-48-2
• DTXSID60461310
• starbld0019203

• Inchi： 1S/C13H15BO4/c1-8-11(14(15)16)13(18-3)10-7-5-4-6-9(10)12(8)17-2/h4-7,15-16H,1-3H3
• InChI Key： XCHCGBIPUHUADL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C(B(O)O)=C(C2C=CC=CC=21)OC

Computed Properties

• Exact Mass: 245.10995
• Monoisotopic Mass: 246.1063391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92
• LogP: 0.84520